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Compound of Interest

Compound Name: 2-Bromo-5-formyilthiazole

Cat. No.: B057339

Application Note and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Bromo-5-formylthiazole is a versatile heterocyclic compound that serves as a critical
building block in the synthesis of advanced materials.[1] Its unique structure, featuring a
reactive bromine atom and a formyl group on the electron-deficient thiazole ring, allows for a
wide range of chemical modifications, making it an invaluable precursor in the development of
novel organic materials for electronic and biomedical applications. This document outlines the
application of 2-Bromo-5-formylthiazole in material science, with a focus on the synthesis of
conjugated polymers for organic electronics, and provides detailed experimental protocols.

Key Properties of 2-Bromo-5-formylthiazole

A summary of the key physical and chemical properties of 2-Bromo-5-formylthiazole is
presented in Table 1.
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Property Value Reference
CAS Number 464192-28-7 [2][3][41[5][6]
Molecular Formula C4H2BrNOS [21[3][4]1[5][6]
Molecular Weight 192.03 g/mol [21[3][4][5][6]
Appearance Solid [2]
Melting Point 108-113 °C [5]

- Soluble in common organic
Solubility |
solvents

Applications in Material Science

The primary application of 2-Bromo-5-formylthiazole in material science is as a monomer, or
a precursor to a monomer, in the synthesis of conjugated polymers. These polymers are of
significant interest for their potential use in a variety of organic electronic devices.

Conjugated Polymers for Organic Electronics

Thiazole-containing conjugated polymers are known for their excellent electronic properties,
which stem from the electron-deficient nature of the thiazole ring. This property allows for the
tuning of the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular
orbital (LUMO) energy levels of the polymer, which is crucial for optimizing the performance of
electronic devices.[1][3]

While 2,5-dibromothiazole is a more direct precursor for polymerization, the formyl group of 2-
Bromo-5-formylthiazole offers a synthetic handle for the introduction of various functional
groups into the polymer side chain or for the creation of more complex monomer structures.
For example, the formyl group can be converted to a vinyl group, an acetylene group, or other
reactive moieties that can participate in polymerization reactions or post-polymerization
modifications.

A proposed synthetic pathway for utilizing 2-Bromo-5-formylthiazole in the synthesis of a
conjugated polymer is illustrated in the workflow diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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